3-ethyl-9-(4-methoxyphenethyl)-4-methyl-9,10-dihydro-2H,8H-chromeno[8,7-e][1,3]oxazin-2-one

• Molecular Formula: C23H25NO4
• Molecular Weight: 379.4 g/mol
• IUPAC Name: 3-ethyl-9-[2-(4-methoxyphenyl)ethyl]-4-methyl-8,10-dihydropyrano[2,3-f][1,3]benzoxazin-2-one
• InChI: InChI=1S/C23H25NO4/c1-4-18-15(2)19-9-10-21-20(22(19)28-23(18)25)13-24(14-27-21)12-11-16-5-7-17(26-3)8-6-16/h5-10H,4,11-14H2,1-3H3
• InChI Key: RITOZIQXDKCYFU-UHFFFAOYSA-N
• Canonical SMILES: CCC1=C(C2=C(C3=C(C=C2)OCN(C3)CCC4=CC=C(C=C4)OC)OC1=O)C

Description

The compound 3-ethyl-9-(4-methoxyphenethyl)-4-methyl-9,10-dihydro-2H,8H-chromeno[8,7-e][1,3]oxazin-2-one is a chromeno-oxazin derivative characterized by a fused tricyclic core with a 4-methoxyphenethyl group at position 9, an ethyl group at position 3, and a methyl group at position 2.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 3-ethyl-9-(4-methoxyphenethyl)-4-methyl-9,10-dihydro-2H,8H-chromeno[8,7-e][1,3]oxazin-2-one typically involves a multi-step process. One common method is the Mannich-type condensation reaction, where 7-hydroxy-4-methylcoumarin, formaldehyde, and

Biological Activity

Chemical Structure and Properties

The molecular structure of the compound can be described as follows:

• Molecular Formula: C₁₈H₃₁N₃O₃
• Molecular Weight: 325.46 g/mol
• IUPAC Name: 3-ethyl-9-(4-methoxyphenethyl)-4-methyl-9,10-dihydro-2H,8H-chromeno[8,7-e][1,3]oxazin-2-one

The compound contains a chromeno-oxazine framework which is significant for its biological activity.

Anticancer Activity

Recent studies have indicated that derivatives of oxazines exhibit notable anticancer properties. The compound has been evaluated for its cytotoxic effects against various cancer cell lines.

Research Findings:

• A study reported that derivatives similar to the compound showed significant antiproliferative activity against breast (MCF-7), colon (HCT-116), and liver (HepG2) cancer cell lines. For instance, compounds with similar structural motifs demonstrated IC50 values ranging from 1.1 μM to 2.6 μM against these cell lines .

Table 1: Anticancer Activity of Related Compounds

Compound	Cell Line	IC50 (μM)	Reference
Compound A	MCF-7	1.1
Compound B	HCT-116	2.6
Compound C	HepG2	1.4

Antimicrobial Activity

In addition to its anticancer potential, the compound has been investigated for antimicrobial properties. Research indicates that certain oxazine derivatives possess inhibitory effects against pathogenic bacteria.

Findings:

• Compounds with similar structures have shown good inhibition against Escherichia coli and Staphylococcus aureus, suggesting the potential for developing antimicrobial agents based on this scaffold .

The biological activity of the compound is hypothesized to involve several mechanisms:

• Thymidylate Synthase Inhibition: Similar compounds have been reported to inhibit thymidylate synthase (TS), an enzyme critical for DNA synthesis and repair. This inhibition leads to apoptosis in cancer cells.
• Cell Cycle Arrest: The compounds induce cell cycle arrest at various phases, contributing to their antiproliferative effects.

Study 1: Evaluation of Anticancer Properties

A study conducted on a series of oxazine derivatives revealed that structural modifications significantly influenced their anticancer activity. The best-performing derivative exhibited an IC50 value significantly lower than standard chemotherapeutics like doxorubicin .

Study 2: Antimicrobial Efficacy Assessment

Another investigation into the antimicrobial properties of related compounds found that specific modifications enhanced their efficacy against E. coli and S. aureus. The structure-activity relationship (SAR) indicated that ortho-substituted phenyl groups improved activity compared to meta or para substitutions .

Comparison with Similar Compounds

Structural Modifications and Substituent Effects

Chromeno-oxazin derivatives differ primarily in their substituents, which influence physicochemical properties and biological activity. Key analogs include:

3-(4-Chlorophenyl)-9-(thiophen-2-ylmethyl)-9,10-dihydro-4H,8H-chromeno[8,7-e][1,3]oxazin-4-one

• Substituents : 4-Chlorophenyl (position 3), thiophen-2-ylmethyl (position 9).
• Impact: The electron-withdrawing chlorine atom enhances metabolic stability, while the thiophene group may improve lipophilicity.

4-(4-Methoxyphenyl)-9-(4-methylbenzyl)-9,10-dihydro-2H,8H-chromeno[8,7-e][1,3]oxazin-2-one

• Substituents : 4-Methoxyphenyl (position 4), 4-methylbenzyl (position 9).
• Impact : The 4-methoxyphenyl group (common in the target compound) is associated with enhanced receptor binding in estrogen-related pathways. The 4-methylbenzyl substituent may increase hydrophobicity compared to the target’s 4-methoxyphenethyl chain .

9-Butyl-3-(4-methoxyphenyl)-9,10-dihydro-4H,8H-chromeno[8,7-e][1,3]oxazin-4-one

• Substituents : Butyl (position 9), 4-methoxyphenyl (position 3).
• Biological Activity : Promotes osteoblast formation via BMP/Smad pathway modulation. The longer butyl chain may confer better membrane permeability than the target’s ethyl group .

Physicochemical Properties

Melting points and solubility vary with substituents:

Compound (Reference)	Substituents (Position)	Melting Point (°C)	Key Functional Groups Impacting Solubility
Target Compound	4-Methoxyphenethyl (9), Ethyl (3), Methyl (4)	Not Reported	Methoxy (polar), Ethyl/Methyl (hydrophobic)
3-(4-Fluorophenyl)-9-(2-hydroxyethyl)-... (4c)	4-Fluorophenyl (3), 2-hydroxyethyl (9)	149–151	Hydroxyethyl (hydrophilic), Fluorine (polar)
3-(3,4-Dimethoxyphenyl)-9-(4-hydroxypentyl)-... (4b)	3,4-Dimethoxyphenyl (3), 4-hydroxypentyl (9)	109–110	Dimethoxy (lipophilic), Hydroxypentyl (amphiphilic)

Analysis :

• Hydrophobic Groups (e.g., methyl, ethyl): Increase membrane permeability but may reduce aqueous solubility.
• The target compound’s 4-methoxyphenethyl group balances these effects .

Osteoblast/Osteoclast Modulation

• Compound 7 (9-(furan-3-ylmethyl)-3-(4-methoxyphenyl)-...): Dual activity in promoting osteoblast formation (BMP/Smad pathway) and inhibiting osteoclastogenesis (RANK/RANKL/OPG pathway). The furan group may contribute to π-π stacking interactions .
• However, its ethyl and methyl substituents might limit metabolic clearance compared to Compound 7’s furan group .

Comparative Efficacy

• Compound 7 outperformed ipriflavone in vivo, indicating that heterocyclic substituents (e.g., furan) enhance therapeutic profiles. The target compound’s simpler alkyl groups may reduce potency but improve synthetic accessibility .